ethyl 1-(3,4-difluorobenzyl)-4-piperidinecarboxylate
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to ethyl 1-(3,4-difluorobenzyl)-4-piperidinecarboxylate often involves the Knoevenagel condensation reaction, where aldehydes and ethyl acetoacetate are combined in the presence of a catalytic amount of piperidine and trifluoroacetic acid under reflux conditions. This method has been applied to synthesize related compounds, demonstrating its effectiveness for creating complex structures with high yields (Kariyappa et al., 2016) (Kumar et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds is characterized through various spectroscopic methods and X-ray diffraction studies, revealing intricate details about their conformation and geometry. For example, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate and its fluorinated analogs show Z conformation around the C=C double bond, indicative of the complex spatial arrangement of atoms within these molecules (Kariyappa et al., 2016) (Kumar et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of these compounds are diverse, ranging from their synthetic routes to their biological activities. For instance, the synthesis of ethyl 4-piperidingcarboxylate, an important intermediate in related syntheses, involves esterification and hydrogenation, showcasing the chemical reactivity and transformation capabilities of these compounds (Ying-qi, 2007).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystallization behavior, are critical for understanding their potential applications. Although specific data for ethyl 1-(3,4-difluorobenzyl)-4-piperidinecarboxylate are not available, related compounds exhibit well-defined crystalline structures and specific physical characteristics as determined by X-ray diffraction analysis and spectroscopic methods.
Chemical Properties Analysis
Chemical properties, including reactivity towards various reagents, stability under different conditions, and interactions with biological targets, are fundamental aspects of these compounds. Studies have shown that related compounds possess antimicrobial activities, hinting at the potential utility of ethyl 1-(3,4-difluorobenzyl)-4-piperidinecarboxylate in similar applications (Kariyappa et al., 2016) (Kumar et al., 2016).
properties
IUPAC Name |
ethyl 1-[(3,4-difluorophenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2NO2/c1-2-20-15(19)12-5-7-18(8-6-12)10-11-3-4-13(16)14(17)9-11/h3-4,9,12H,2,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGTXKPGNEMBPGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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